Cas no 2413847-06-8 (1-Piperidinecarboxylic acid, 2-(hydroxymethyl)-4-methyl-, 1,1-dimethylethyl ester, (2S,4R)-)
1-Piperidinecarboxylic acid, 2-(hydroxymethyl)-4-methyl-, 1,1-dimethylethyl ester, (2S,4R)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperidinecarboxylic acid, 2-(hydroxymethyl)-4-methyl-, 1,1-dimethylethyl ester, (2S,4R)-
-
- Inchi: 1S/C12H23NO3/c1-9-5-6-13(10(7-9)8-14)11(15)16-12(2,3)4/h9-10,14H,5-8H2,1-4H3/t9-,10+/m1/s1
- InChI Key: WUYMDVQALLFWEH-ZJUUUORDSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CC[C@@H](C)C[C@H]1CO
Experimental Properties
- Density: 1.027±0.06 g/cm3(Predicted)
- Boiling Point: 317.2±15.0 °C(Predicted)
- pka: 15.08±0.10(Predicted)
1-Piperidinecarboxylic acid, 2-(hydroxymethyl)-4-methyl-, 1,1-dimethylethyl ester, (2S,4R)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7470333-0.05g |
rac-tert-butyl (2R,4S)-2-(hydroxymethyl)-4-methylpiperidine-1-carboxylate |
2413847-06-8 | 95.0% | 0.05g |
$1068.0 | 2025-03-10 | |
| Enamine | EN300-7470333-0.1g |
rac-tert-butyl (2R,4S)-2-(hydroxymethyl)-4-methylpiperidine-1-carboxylate |
2413847-06-8 | 95.0% | 0.1g |
$1119.0 | 2025-03-10 | |
| Enamine | EN300-7470333-0.25g |
rac-tert-butyl (2R,4S)-2-(hydroxymethyl)-4-methylpiperidine-1-carboxylate |
2413847-06-8 | 95.0% | 0.25g |
$1170.0 | 2025-03-10 | |
| Enamine | EN300-7470333-0.5g |
rac-tert-butyl (2R,4S)-2-(hydroxymethyl)-4-methylpiperidine-1-carboxylate |
2413847-06-8 | 95.0% | 0.5g |
$1221.0 | 2025-03-10 | |
| Enamine | EN300-7470333-1.0g |
rac-tert-butyl (2R,4S)-2-(hydroxymethyl)-4-methylpiperidine-1-carboxylate |
2413847-06-8 | 95.0% | 1.0g |
$1272.0 | 2025-03-10 | |
| Enamine | EN300-7470333-2.5g |
rac-tert-butyl (2R,4S)-2-(hydroxymethyl)-4-methylpiperidine-1-carboxylate |
2413847-06-8 | 95.0% | 2.5g |
$2492.0 | 2025-03-10 | |
| Enamine | EN300-7470333-5.0g |
rac-tert-butyl (2R,4S)-2-(hydroxymethyl)-4-methylpiperidine-1-carboxylate |
2413847-06-8 | 95.0% | 5.0g |
$3687.0 | 2025-03-10 | |
| Enamine | EN300-7470333-10.0g |
rac-tert-butyl (2R,4S)-2-(hydroxymethyl)-4-methylpiperidine-1-carboxylate |
2413847-06-8 | 95.0% | 10.0g |
$5467.0 | 2025-03-10 |
1-Piperidinecarboxylic acid, 2-(hydroxymethyl)-4-methyl-, 1,1-dimethylethyl ester, (2S,4R)- Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 1-Piperidinecarboxylic acid, 2-(hydroxymethyl)-4-methyl-, 1,1-dimethylethyl ester, (2S,4R)-
Comprehensive Overview of 1-Piperidinecarboxylic acid, 2-(hydroxymethyl)-4-methyl-, 1,1-dimethylethyl ester, (2S,4R)- (CAS No. 2413847-06-8)
1-Piperidinecarboxylic acid, 2-(hydroxymethyl)-4-methyl-, 1,1-dimethylethyl ester, (2S,4R)-, with the CAS number 2413847-06-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their versatility in drug discovery and development. The unique stereochemistry of this molecule, denoted by the (2S,4R)- configuration, plays a critical role in its biological activity and potential applications.
In recent years, the demand for chiral building blocks like 1-Piperidinecarboxylic acid derivatives has surged, driven by the growing emphasis on enantioselective synthesis in the pharmaceutical industry. Researchers are particularly interested in compounds with hydroxymethyl and tert-butyl ester functionalities, as these groups often enhance solubility and stability, making them ideal candidates for prodrug development and targeted drug delivery systems. The CAS 2413847-06-8 compound exemplifies these desirable properties, positioning it as a valuable intermediate in medicinal chemistry.
The synthesis of 1-Piperidinecarboxylic acid, 2-(hydroxymethyl)-4-methyl-, 1,1-dimethylethyl ester, (2S,4R)- involves sophisticated asymmetric catalysis techniques, which are a hot topic in modern organic chemistry. As sustainability becomes a priority, researchers are exploring greener alternatives such as biocatalysis and flow chemistry to produce such compounds with higher efficiency and lower environmental impact. These advancements align with the broader industry trend toward green chemistry and sustainable manufacturing.
From a pharmacological perspective, the (2S,4R)- stereoisomer of this compound is of particular interest due to its potential role in modulating enzyme activity and receptor binding. Its structural features, including the piperidine core and hydroxymethyl group, make it a promising scaffold for designing central nervous system (CNS) therapeutics. This aligns with the increasing focus on neurodegenerative diseases and mental health disorders, which are among the most searched health topics globally.
In addition to its pharmaceutical applications, CAS 2413847-06-8 is also relevant in material science and catalysis. The compound's ability to act as a ligand or catalyst precursor has been explored in various industrial processes. With the rise of AI-driven drug discovery and computational chemistry, compounds like this are increasingly being studied in silico to predict their properties and optimize their synthesis pathways, reducing time and costs in R&D.
For researchers and industry professionals, understanding the structure-activity relationship (SAR) of 1-Piperidinecarboxylic acid derivatives is crucial. The 2-(hydroxymethyl)-4-methyl- substitution pattern, combined with the tert-butyl ester group, offers a balance of lipophilicity and hydrophilicity, which is essential for drug bioavailability. This makes the compound a subject of ongoing studies in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling, a key area in preclinical research.
In conclusion, 1-Piperidinecarboxylic acid, 2-(hydroxymethyl)-4-methyl-, 1,1-dimethylethyl ester, (2S,4R)- (CAS 2413847-06-8) represents a multifaceted compound with significant potential in both pharmaceutical and chemical industries. Its unique structural attributes and alignment with current research trends, such as green chemistry, AI-driven discovery, and CNS drug development, underscore its importance. As scientific advancements continue, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.
2413847-06-8 (1-Piperidinecarboxylic acid, 2-(hydroxymethyl)-4-methyl-, 1,1-dimethylethyl ester, (2S,4R)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)